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Compound of Interest

2-Bromo-1-(2,3-dihydro-1-
Compound Name:
benzofuran-5-yl)ethanone

Cat. No.: B114268

An In-depth Technical Guide on the Molecular Weight of 2-Bromo-1-(2,3-dihydro-1-
benzofuran-5-yl)ethanone

This technical guide provides a detailed analysis of the molecular weight of the chemical
compound 2-Bromo-1-(2,3-dihydro-1-benzofuran-5-yl)ethanone, targeted towards
researchers, scientists, and professionals in drug development. This document outlines the
determination of its molecular formula and the subsequent calculation of its molecular weight
based on the standard atomic weights of its constituent elements.

Chemical Identity

Systematic Name: 2-Bromo-1-(2,3-dihydro-1-benzofuran-5-yl)ethanone
Molecular Formula: C10H9BrO2

The molecular structure consists of a bromoethanone group attached to the 5-position of a 2,3-
dihydro-1-benzofuran ring. The determination of the molecular weight is fundamental for
various applications in chemical synthesis, analytical chemistry, and pharmacology.

Molecular Weight Calculation

The molecular weight is calculated by summing the atomic weights of each atom present in the
molecular formula. The standard atomic weights are provided by the International Union of
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Pure and Applied Chemistry (IUPAC).

For the calculation, the following standard atomic weights are used:

Carbon (C): 12.011 g/mol [1][2]

Hydrogen (H): 1.008 g/mol [3][4][5][6]

Bromine (Br): 79.904 g/mol [7][8][9][10]

Oxygen (O): 15.999 g/mol [11][12][13][14]

The table below provides a detailed breakdown of the molecular weight calculation for
C10H9BrOs2.

Standard .
] . Total Weight (
Element Symbol Count Atomic Weight
g/mol )

(g/mol)
Carbon C 10 12.011 120.110
Hydrogen H 9 1.008 9.072
Bromine Br 1 79.904 79.904
Oxygen O 2 15.999 31.998

Total 241.084

The calculated molecular weight of 2-Bromo-1-(2,3-dihydro-1-benzofuran-5-yl)ethanone is
241.084 g/mol .

Molecular Structure Visualization

To further elucidate the chemical structure, a 2D diagram is provided below. This visualization
aids in understanding the connectivity of the atoms within the molecule.

Caption: 2D structure of 2-Bromo-1-(2,3-dihydro-1-benzofuran-5-yl)ethanone.

© 2025 BenchChem. All rights reserved. 2/4 Tech Support


https://www.youtube.com/watch?v=0DjGnME8ITM
https://physics.nist.gov/cgi-bin/Compositions/stand_alone.pl?ele=C
https://en.wikipedia.org/wiki/Hydrogen
https://en.wikipedia.org/wiki/Standard_atomic_weight
https://physics.nist.gov/cgi-bin/Compositions/stand_alone.pl?ele=H
https://www.ciaaw.org/hydrogen.htm
https://ciaaw.org/bromine.htm
https://en.wikipedia.org/wiki/Bromine
https://byjus.com/chemistry/bromine/
https://periodic-table.rsc.org/element/35/bromine
https://en.wikipedia.org/wiki/Oxygen
https://physics.nist.gov/cgi-bin/Compositions/stand_alone.pl?ele=O
https://webbook.nist.gov/cgi/inchi/InChI%3D1S/O
https://periodic-table.rsc.org/element/8/oxygen
https://www.benchchem.com/product/b114268?utm_src=pdf-body
https://www.benchchem.com/product/b114268?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b114268?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Note on Additional Content

This technical guide focuses specifically on the molecular weight and structure of 2-Bromo-1-
(2,3-dihydro-1-benzofuran-5-yl)ethanone. The user's request for "Experimental Protocols"
and "Signaling Pathways" is not applicable to the determination of a compound's molecular
weight. Such information would be relevant in the context of its synthesis, biological activity, or
mechanism of action, which are beyond the scope of this document.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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ethanone-molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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